![molecular formula C12H14Cl2N2O3 B4707756 N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide](/img/structure/B4707756.png)
N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide
Overview
Description
N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide, also known as DCMF, is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is a member of the amide family and has been synthesized using various methods.
Scientific Research Applications
N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide has been studied extensively for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to administer in certain experiments. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.
Future Directions
There are several future directions for the study of N-(3,4-dichlorophenyl)-N'-(3-methoxypropyl)ethanediamide. One area of research is the development of this compound-based drugs for the treatment of various diseases, such as cancer and neurodegenerative diseases. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more effective drugs. Additionally, more studies are needed to determine the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties, and it has been studied for its potential use in the treatment of neurodegenerative diseases. This compound is relatively easy to synthesize and purify, and it has low toxicity. However, more studies are needed to determine its safety and efficacy in humans.
properties
IUPAC Name |
N'-(3,4-dichlorophenyl)-N-(3-methoxypropyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Cl2N2O3/c1-19-6-2-5-15-11(17)12(18)16-8-3-4-9(13)10(14)7-8/h3-4,7H,2,5-6H2,1H3,(H,15,17)(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVAZNGUCKRQOOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)C(=O)NC1=CC(=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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